N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamide

• IUPAC Name: N-ethyl-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H21N3O3/c1-3-26(23(27)20-10-6-8-16-7-4-5-9-19(16)20)15-21-24-22(25-29-21)17-11-13-18(28-2)14-12-17/h4-14H,3,15H2,1-2H3
• InChI Key: HPRXIJWSWMFWLU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=C(C=C2)OC)C(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamide, also known as EOM-naphthamide, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide is not fully understood. However, it has been suggested that it induces apoptosis in cancer cells by activating the caspase cascade. Additionally, it has been reported to inhibit the NF-κB pathway, which plays a crucial role in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide has been shown to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the NF-κB pathway. Moreover, it has been shown to possess anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide is its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and anti-oxidant properties, making it a potential candidate for the treatment of various diseases. However, one of the limitations of N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are various future directions for research on N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide. One of the potential areas of research is the development of novel formulations to improve its solubility in aqueous solutions. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Moreover, the development of analogs and derivatives of N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide may lead to the discovery of more potent and selective compounds for the treatment of various diseases.

Synthesis Methods

The synthesis of N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide involves the reaction of 1-naphthylamine with ethyl chloroformate, followed by the reaction of the resulting compound with 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylmethylamine. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-ethyl-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-naphthamideide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. Moreover, it has been reported to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.